Cas no 1213559-29-5 ((1R)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethylamine)

• Product Name: (1R)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethylamine
• CAS No: 1213559-29-5
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 2184342
• PubChem ID: 28501038
• Update Time: 2025-08-05

(1R)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethylamine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethylamine
• (1R)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethanamine
• (1R)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethan-1-amine
• 1213559-29-5
• (R)-1-(2,4-DIMETHYLPHENYL)-2,2,2-TRIFLUOROETHANAMINE
• CS-0457025
• (R)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethan-1-amine
• MFCD07374677
• N11024
• AKOS015924711

• Inchi： 1S/C10H12F3N/c1-6-3-4-8(7(2)5-6)9(14)10(11,12)13/h3-5,9H,14H2,1-2H3/t9-/m1/s1
• InChI Key： SEYZVMRTNXIDGW-SECBINFHSA-N
• SMILES： FC([C@@H](C1C=CC(C)=CC=1C)N)(F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethylamine

Introduction to (1R)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethylamine (CAS No. 1213559-29-5)

(1R)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1213559-29-5, is characterized by its unique structural and functional properties, which make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of (1R)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethylamine consists of a chiral center at the carbon atom adjacent to the amine group, which contributes to its stereochemical complexity. The presence of two methyl groups at the ortho position on the phenyl ring and a trifluoromethyl group on the ethyl chain enhances its reactivity and selectivity in various chemical transformations. These structural features are particularly relevant in the context of drug design, where precise control over stereochemistry is often critical for achieving desired pharmacological outcomes.

In recent years, there has been a growing interest in the development of fluorinated compounds for their enhanced metabolic stability and bioavailability. The incorporation of fluorine atoms into pharmaceutical molecules can significantly alter their pharmacokinetic properties, making them more suitable for therapeutic applications. The trifluoromethyl group in (1R)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethylamine serves as an excellent example of how fluorine substitution can modulate molecular behavior.

One of the most compelling aspects of this compound is its potential utility in the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis. The enantiomerically pure nature of (1R)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethylamine makes it an ideal candidate for generating highly selective catalysts that can facilitate enantioselective transformations. Such catalysts are indispensable in modern drug discovery pipelines, where high enantiomeric purity is often required to ensure efficacy and minimize side effects.

Recent advancements in computational chemistry have also highlighted the importance of understanding the electronic and steric properties of molecules like (1R)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethylamine. Molecular modeling studies have revealed that the trifluoromethyl group exerts a strong electron-withdrawing effect through hyperconjugation and induction, which can influence both the reactivity and solubility of the compound. These insights are being leveraged to design more efficient synthetic routes and to predict the behavior of new derivatives.

The pharmaceutical industry has shown particular interest in exploring derivatives of (1R)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethylamine for their potential as kinase inhibitors and other enzyme-targeted therapies. Kinases play a crucial role in many cellular signaling pathways, and their dysregulation is often associated with various diseases. By developing selective kinase inhibitors based on this scaffold, researchers aim to create novel therapeutic strategies that can modulate these pathways effectively.

In addition to its applications in drug development, (1R)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethylamine has found utility in materials science and agrochemical research. Its unique structural features make it a promising candidate for designing advanced materials with tailored electronic properties. Furthermore, its ability to act as a building block for more complex molecules has made it valuable in the synthesis of novel agrochemicals that offer improved efficacy and environmental safety.

The synthesis of (1R)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethylamine presents several challenges due to its complex stereochemistry and the need for high enantiomeric purity. However， recent methodological developments have provided new insights into efficient synthetic strategies. For instance， asymmetric hydrogenation techniques have been employed to achieve high yields of enantiomerically pure products without resorting to expensive chiral catalysts or reagents.

The future prospects for this compound are promising， with ongoing research focused on expanding its applications in drug discovery and material science。 As computational methods continue to improve， researchers will be able to design even more sophisticated derivatives with tailored properties。 This will likely lead to new breakthroughs in therapeutic development， as well as advancements in other fields where this compound shows promise。